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Compound of Interest

Compound Name: Boc-Val-Pro-OH

Cat. No.: B558034

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling Boc-Val-Pro-OH, a key reagent in peptide synthesis. The
following procedural guidance outlines operational and disposal plans to facilitate safe
laboratory practices.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Boc-Val-Pro-OH, adherence to proper safety protocols is crucial to minimize
exposure and ensure a safe working environment. The following personal protective equipment
is recommended.[1]

Core PPE Requirements:

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1]

o Skin Protection: Chemical-impermeable gloves are mandatory.[1] Always inspect gloves prior
to use and wash hands thoroughly after handling. A standard laboratory coat should be worn.
For tasks with a higher risk of spillage, consider a fire/flame resistant and impervious lab
coat.
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» Respiratory Protection: In situations where dust formation is likely or if exposure limits are
exceeded, a full-face respirator should be used to avoid inhalation.[1]

It is imperative to work in a well-ventilated area, preferably within a chemical fume hood, to
minimize the inhalation of any airborne particles.[1]

Quantitative Safety Data

The following table summarizes the available quantitative data for Boc-Val-Pro-OH. It is
important to note that specific toxicity data is largely unavailable, which is common for many
research chemicals.

Property Value Reference
Molecular Formula C15H26N205

Molecular Weight 314.38 g/mol

Storage Temperature 0-8°C

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Eye Damage/Irritation No data available

Carcinogenicity No data available

Ecological Toxicity No data available

Experimental Protocol: Handling and Disposal
Workflow

The following step-by-step operational plan provides a clear workflow for the safe handling and
disposal of Boc-Val-Pro-OH.

1. Preparation and Engineering Controls:

o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
» Verify that the fume hood is functioning correctly.
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Gather all necessary equipment, including spatulas, weighing paper, and reaction vessels.
. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat.
Wear tightly fitting safety goggles.
Don chemical-impermeable gloves.

. Handling the Compound:

Retrieve the Boc-Val-Pro-OH container from its designated storage location (0 - 8 °C).
Allow the container to equilibrate to room temperature before opening to prevent
condensation.

Carefully open the container inside the chemical fume hood.

Weigh the desired amount of the powdered compound, avoiding the creation of dust.
If dust is generated, ensure respiratory protection is worn.

Immediately close the container tightly after use.

. Spillage and First Aid:

Spill: In case of a spill, evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate PPE and clean up the spill using an absorbent material.

Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, administer
oxygen. Seek immediate medical attention.

Skin Contact: If the compound comes into contact with skin, immediately remove
contaminated clothing and wash the affected area with soap and plenty of water. Consult a
doctor.

Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15
minutes and consult a physician.

. Waste Disposal:

All disposable materials contaminated with Boc-Val-Pro-OH, such as gloves and weighing
paper, should be placed in a designated chemical waste container.

Unused or waste Boc-Val-Pro-OH should be disposed of as chemical waste in accordance
with local, state, and federal regulations. Do not dispose of it down the drain.

. Post-Handling Procedures:
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Return the Boc-Val-Pro-OH container to its proper storage.
Clean the work area and any equipment used.

Remove PPE in the correct order to avoid contamination.
Wash hands thoroughly with soap and water.

Workflow for Safe Handling of Boc-Val-Pro-OH
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Figure 1. Procedural Workflow for Safe Handling of Boc-Val-Pro-OH
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Caption: Procedural workflow for the safe handling of Boc-Val-Pro-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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